N-(5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-propylpentanamide

• IUPAC Name: N-[5-(azepane-1-carbonyl)-1-methyl-2-oxopyridin-3-yl]-2-propylpentanamide
• InChI: InChI=1S/C21H33N3O3/c1-4-10-16(11-5-2)19(25)22-18-14-17(15-23(3)21(18)27)20(26)24-12-8-6-7-9-13-24/h14-16H,4-13H2,1-3H3,(H,22,25)
• InChI Key: QFCOTUBMZRHYII-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NC1=CC(=CN(C1=O)C)C(=O)N2CCCCCC2
• Molecular Formula: C21H33N3O3
• Molecular Weight: 375.5 g/mol

Description

N-(5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-propylpentanamide is a useful research compound. Its molecular formula is C21H33N3O3 and its molecular weight is 375.513. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis Applications

• The development of enantioselective methods for functionalizing the α-methylene C–H bonds of saturated aza-heterocycles, including azepanes, is crucial for drug discovery. A study highlights a palladium-catalyzed enantioselective α-C–H coupling process that demonstrates high enantioselectivities and exclusive regioselectivity, providing a pathway for synthesizing bioactive compounds and therapeutic agents (Jain et al., 2016).

Crystallographic Insights

• Research on the crystal structure of compounds related to "N-(5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-propylpentanamide" reveals detailed conformational data, which is essential for understanding the compound's chemical behavior and for the design of compounds with specific physical and chemical properties (Toze et al., 2015).

Heterocyclic Chemistry

• The synthesis of nitrogen-containing heterocyclic systems, including azepanes, through alkylation of metalated α-aminonitriles showcases the versatility of "N-(5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-propylpentanamide" in constructing complex heterocyclic structures. This approach is highlighted for its potential in synthesizing various alkaloids and nitrogen-containing compounds from inexpensive materials (Renault et al., 2023).

Applications in Kinase Inhibition

• Novel azepane derivatives, possibly related structurally to the chemical , have been evaluated for their inhibitory activity against protein kinases, demonstrating the potential therapeutic applications of such compounds in the treatment of diseases where kinase activity is dysregulated (Breitenlechner et al., 2004).